Cas no 1895455-11-4 (2,2-difluoro-2-(naphthalen-2-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(naphthalen-2-yl)ethan-1-ol
• CAS No: 1895455-11-4
• MF: C₁₂H₁₀F₂O
• MW: 208.204010486603
• CID: 6297306
• PubChem ID: 116841205
• Update Time: 2025-06-29

2,2-difluoro-2-(naphthalen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(naphthalen-2-yl)ethan-1-ol
• EN300-1928163
• 1895455-11-4

• Inchi： 1S/C12H10F2O/c13-12(14,8-15)11-6-5-9-3-1-2-4-10(9)7-11/h1-7,15H,8H2
• InChI Key： AXCRUSFMIBVNIE-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC2C=CC=CC=2C=1)F

Computed Properties

• Exact Mass: 208.06997126g/mol
• Monoisotopic Mass: 208.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2-difluoro-2-(naphthalen-2-yl)ethan-1-ol

Introduction to 2,2-difluoro-2-(naphthalen-2-yl)ethan-1-ol (CAS No. 1895455-11-4)

2,2-difluoro-2-(naphthalen-2-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1895455-11-4, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its dual fluorine substitution and naphthalene moiety, exhibits unique structural and functional properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of 2,2-difluoro-2-(naphthalen-2-yl)ethan-1-ol consists of a central ethyl backbone substituted with two fluorine atoms at the 2-position and a naphthalene ring attached at the same position. This configuration imparts high electron-withdrawing effects, enhancing the compound's reactivity and stability under various chemical conditions. The presence of the naphthalene group also contributes to its solubility in organic solvents, making it suitable for synthetic applications in drug formulation and polymer chemistry.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. CAS No. 1895455-11-4 falls into this category, with its fluorine atoms playing a crucial role in modulating pharmacokinetic properties. Studies have demonstrated that fluorine substitution can significantly alter the electronic distribution within a molecule, leading to more potent and selective interactions with enzymes and receptors.

One of the most compelling aspects of 2,2-difluoro-2-(naphthalen-2-yl)ethan-1-ol is its potential as a building block in medicinal chemistry. Researchers have leveraged its structural features to design novel analogs with improved pharmacological profiles. For instance, modifications at the naphthalene ring have been explored to enhance binding affinity to specific protein targets, while fluorine atoms have been strategically positioned to optimize metabolic resistance. These efforts have led to the discovery of several lead compounds with promising preclinical activity in areas such as oncology and anti-inflammatory therapy.

The synthetic pathways for CAS No. 1895455-11-4 have also been extensively studied to ensure scalability and efficiency. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework with high precision. These methods not only improve yield but also minimize unwanted byproducts, ensuring a cleaner synthesis process that aligns with green chemistry principles.

Beyond pharmaceutical applications, 2,2-difluoro-2-(naphthalen-2-yl)ethan-1-ol has shown promise in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, where it can serve as an intermediate in the synthesis of conductive polymers and light-emitting diodes (LEDs). Additionally, its stability under various environmental conditions enhances its suitability for industrial applications where durability is paramount.

The latest research on CAS No. 1895455-11-4 has also highlighted its potential in nanotechnology. Functionalized derivatives of this compound have been investigated for their ability to self-assemble into ordered nanostructures, which can be used in drug delivery systems and as scaffolds for catalytic applications. These findings underscore the versatility of strong>fluorinated aromatic alcohols as multifunctional entities capable of bridging gaps between different scientific disciplines.

In conclusion,CAS No. 1895455 -11 -4 represents a fascinating compound with broad utility across multiple fields. Its unique structural features and tunable properties make it an invaluable asset in both academic research and industrial development. As our understanding of fluorinated chemistry continues to evolve,strong> 2 , 2 - difluoro - 2 - ( naphthalen - 2 - yl ) ethan - 1 - ol is poised to play an increasingly significant role in shaping the future of pharmaceuticals and advanced materials.